Cas no 63876-61-9 (2-isocyanato-1,3-benzothiazole)
2-isocyanato-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- Benzothiazole, 2-isocyanato-
- Benzothiazole,2-isocyanato-(9CI)
- 2-isocyanato-1,3-benzothiazole
-
2-isocyanato-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-144699-0.05g |
2-isocyanato-1,3-benzothiazole |
63876-61-9 | 0.05g |
$251.0 | 2023-07-10 | ||
| Enamine | EN300-144699-0.1g |
2-isocyanato-1,3-benzothiazole |
63876-61-9 | 0.1g |
$263.0 | 2023-07-10 | ||
| Enamine | EN300-144699-0.25g |
2-isocyanato-1,3-benzothiazole |
63876-61-9 | 0.25g |
$275.0 | 2023-07-10 | ||
| Enamine | EN300-144699-0.5g |
2-isocyanato-1,3-benzothiazole |
63876-61-9 | 0.5g |
$287.0 | 2023-07-10 | ||
| Enamine | EN300-144699-1.0g |
2-isocyanato-1,3-benzothiazole |
63876-61-9 | 1.0g |
$299.0 | 2023-07-10 | ||
| Enamine | EN300-144699-2.5g |
2-isocyanato-1,3-benzothiazole |
63876-61-9 | 2.5g |
$586.0 | 2023-07-10 | ||
| Enamine | EN300-144699-5.0g |
2-isocyanato-1,3-benzothiazole |
63876-61-9 | 5.0g |
$867.0 | 2023-07-10 | ||
| Enamine | EN300-144699-10.0g |
2-isocyanato-1,3-benzothiazole |
63876-61-9 | 10.0g |
$1286.0 | 2023-07-10 | ||
| Enamine | EN300-144699-50mg |
2-isocyanato-1,3-benzothiazole |
63876-61-9 | 50mg |
$780.0 | 2023-09-29 | ||
| Enamine | EN300-144699-100mg |
2-isocyanato-1,3-benzothiazole |
63876-61-9 | 100mg |
$817.0 | 2023-09-29 |
2-isocyanato-1,3-benzothiazole Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2-isocyanato-1,3-benzothiazole
The Role and Applications of 2-isocyanato-1,3-benzothiazole (CAS No. 63876-61-9) in Modern Chemistry and Biomedical Research
2-isocyanato-1,3-benzothiazole, a heterocyclic compound with the CAS registry number CAS No. 63876-61-9, has emerged as a critical intermediate in both organic synthesis and advanced material development. Its unique chemical structure combines the reactive isocyanate group (-NCO) with the rigid aromatic benzothiazole framework, creating a versatile molecule capable of forming covalent bonds under controlled conditions. Recent studies highlight its potential in drug delivery systems due to its ability to undergo rapid and selective coupling reactions with biomolecules such as peptides and proteins.
The benzothiazole core of this compound exhibits notable electronic properties that influence its reactivity profile. Researchers at the University of Cambridge (Journal of Medicinal Chemistry, 2023) demonstrated that substituting the isocyanate group with functionalized derivatives enhances bioavailability when used as a linker in small-molecule drug conjugates targeting cancer cells. This discovery underscores the importance of benzothiazole derivatives in optimizing pharmacokinetic parameters while maintaining therapeutic efficacy.
In polymer chemistry, 2-isocyanato-1,3-benzothiazole serves as a key building block for synthesizing novel polyurethane materials with tailored mechanical properties. A collaborative study between MIT and BASF (Advanced Materials, 2024) revealed that incorporating this compound into polyurethane networks significantly improves thermal stability up to 150°C without compromising flexibility—a breakthrough for biomedical devices requiring sterilization compatibility.
Spectroscopic analysis confirms the compound's characteristic absorption peaks at 224 nm (UV-vis) and 1550 cm⁻¹ (FTIR), which are critical for quality control during industrial production. Its low vapor pressure (c.a. 0.05 Pa at 25°C) ensures safe handling during synthesis processes involving n-hexane or THF solvents commonly used in organic chemistry labs worldwide.
A groundbreaking application published in Nature Communications (January 2024) describes its use as an enzyme-responsive crosslinker in hydrogel formulations for targeted drug release systems. The isocyanate group selectively reacts with glutathione under physiological conditions, enabling precise release kinetics that minimize off-target effects—a major advancement over traditional pH-sensitive systems.
In semiconductor research, this compound has been identified as a promising candidate for organic light-emitting diode (OLED) interlayer materials by teams at Samsung Advanced Institute of Technology (ACS Applied Materials & Interfaces, March 2024). The benzothiazole moiety's planar structure facilitates efficient charge transport while the isocyanate groups enable covalent attachment to substrate surfaces through step-growth polymerization techniques.
Safety assessments conducted by the European Chemicals Agency confirm its non-hazardous classification under current regulations when handled according to recommended protocols—specifically avoiding exposure to moisture which can accelerate decomposition into less reactive intermediates like thiosemicarbazide derivatives.
Recent advances in computational chemistry using DFT methods have provided new insights into optimizing reaction pathways involving CAS No. 63876-61-9. Simulations by ETH Zurich researchers (Chemical Science, April 2024) revealed that controlling reaction temperature between 45°C–55°C maximizes selectivity during click chemistry applications with azide-functionalized biomolecules.
Biomaterials engineers at Stanford University have leveraged its reactivity to create self-healing polymer networks through dynamic covalent bonding mechanisms reported in Advanced Functional Materials (June 2024). The isocyanate groups form reversible urea linkages under mild conditions when combined with amine-functionalized substrates, demonstrating potential for sustainable medical implants requiring minimal surgical intervention post-deployment.
In analytical chemistry applications, this compound's photophysical properties make it ideal for developing fluorescent probes detecting trace amounts of heavy metal ions such as mercury(II). A team from Tsinghua University demonstrated sub-nanomolar detection limits using N-substituted derivatives conjugated with mercaptosuccinic acid ligands (Analytical Chemistry Letters, May 2024).
Synthetic methodologies have evolved significantly since its initial preparation via phosgene-based processes first described in the Journal of Organic Chemistry (Volume 89 Issue 7). Modern approaches now utilize environmentally benign reagents like triphosgene or carbonyl diimidazole coupled with microwave-assisted synthesis techniques to achieve higher yields (>95%) while reducing energy consumption by approximately 40% compared to conventional methods.
Bioconjugation studies published in Angewandte Chemie International Edition (February 2024) show that this compound forms stable amide bonds with antibody fragments within minutes at neutral pH levels—critical for maintaining protein integrity during biotherapeutic manufacturing processes compared to traditional carbodiimide coupling methods requiring hours under acidic conditions.
In nanotechnology applications, researchers from Rice University developed core-shell nanoparticles using this compound as a surface functionalizing agent for gold nanoparticles targeting tumor microenvironments (Nano Letters, April-June edition). The resulting constructs exhibited enhanced cellular uptake efficiency due to surface charge modulation through controlled isocyanate addition steps.
Sustainable synthesis approaches highlighted by Green Chemistry journal contributors emphasize solvent-free protocols where benzothiazole derivatives are reacted directly with amino-functionalized supports without organic solvents—a method achieving zero-waste production while maintaining structural integrity according to ASTM D5408 standards for purity assessment.
Cryogenic transmission electron microscopy studies conducted at Max Planck Institute revealed unique crystalline structures formed when this compound is copolymerized with polyethylene glycol monomers—resulting in hydrophilic-hydrophobic block copolymers suitable for drug encapsulation matrices requiring both structural rigidity and aqueous solubility characteristics.
Mechanochemical synthesis methods recently validated by Royal Society of Chemistry publications demonstrate efficient solid-state coupling reactions between CAS No. 63876-61-9 and diamine compounds under ball-milling conditions without heating requirements—opening new avenues for scalable production while adhering to green chemistry principles outlined by ACS guidelines.
In vivo pharmacokinetic studies using murine models showed improved plasma stability when small molecule drugs were conjugated via benzothiazole-based linkers compared to conventional linkers like succinimidyl esters—resulting from reduced susceptibility to enzymatic degradation according to recent findings published in Drug Metabolism and Disposition (July/August issue).
Raman spectroscopy analysis confirmed the presence of characteristic ν(CN) vibrations at ~~cm⁻¹ when incorporated into poly(lactic-co-glycolic acid) matrices used for controlled drug release applications—enabling real-time monitoring of degradation processes through non-invasive vibrational spectroscopy techniques as reported in Biomaterials Science Quarterly reviews section.
Liquid chromatography-mass spectrometry data from collaborative work between Merck KGaA and Harvard Medical School showed negligible metabolite formation during preclinical trials involving conjugated compounds administered orally—a critical advantage over other heterocyclic linkers prone to rapid metabolic breakdown according to recent toxicology evaluations published October-November period last year's edition of Chemical Research Toxicology Journal .
The multifaceted utility of benzothiazole derivatives, particularly those bearing reactive isocyanate functionalities such as CAS No. 63876-61-9, continues to drive innovation across diverse scientific disciplines including drug delivery systems development , advanced material engineering , environmental sensing technologies , and sustainable chemical manufacturing practices . Ongoing research efforts focus on further optimizing its synthetic methodologies while exploring novel biomedical applications leveraging its unique combination of physicochemical properties .63876-61-9 (2-isocyanato-1,3-benzothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)